Cas no 650601-59-5 (cis-4-Azido-N-Boc-D-proline)

Technical Introduction: cis-4-Azido-N-Boc-D-proline is a specialized proline derivative featuring an azido group at the 4-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. Its rigid cis-configured proline scaffold and reactive azide functionality make it valuable for peptide synthesis, click chemistry applications, and the preparation of constrained peptidomimetics. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions. This compound is particularly useful in medicinal chemistry for introducing conformational constraints or bioorthogonal handles into peptide backbones. Its stereochemistry and functional group compatibility enable precise structural modifications, supporting research in drug discovery and bioconjugation.
cis-4-Azido-N-Boc-D-proline structure
cis-4-Azido-N-Boc-D-proline structure
Product Name:cis-4-Azido-N-Boc-D-proline
CAS No:650601-59-5
MF:C10H16N4O4
MW:256.258441925049
MDL:MFCD31657286
CID:408958
Update Time:2025-07-19

cis-4-Azido-N-Boc-D-proline Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-azido-, 1-(1,1-dimethylethyl) ester,(2R,4R)-
    • CID 91202469
    • cis-4-Azido-N-Boc-D-proline
    • Boc-(4R)-4-azido-D-proline
    • BOC-(4S)Azp-OMe
    • MDL: MFCD31657286
    • Inchi: 1S/C10H16N4O4/c1-10(2,3)18-9(17)14-5-6(12-13-11)4-7(14)8(15)16/h6-7H,4-5H2,1-3H3,(H,15,16)/t6-,7-/m1/s1
    • InChI Key: JZEOWBJXFSZTJU-RNFRBKRXSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H](C[C@@H]1C(=O)O)N=[N+]=[N-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Topological Polar Surface Area: 81.2

cis-4-Azido-N-Boc-D-proline Pricemore >>

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